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Compound of Interest

Compound Name: Dicyanomethyl acetate

CAS No.: 6625-70-3

Cat. No.: B1266724

Get Quote

Executive Summary
Dicyanomethyl acetate (also chemically distinct as acetoxydicyanomethane; CAS: 14643-00-

6) is a specialized organic reagent primarily utilized as a Masked Acyl Cyanide (MAC)

equivalent in advanced organic synthesis.[1] Unlike its isomer, acetylmalononitrile (a

-ketonitrile), dicyanomethyl acetate features an ester linkage connecting an acetate group to
a dicyanomethyl moiety.

This guide provides a rigorous analysis of its molecular architecture, electronic distribution, and

the specific orbital interactions that dictate its reactivity as an acyl anion equivalent.

Molecular Architecture & Bonding Analysis
Structural Connectivity
The molecule consists of an acetate group (

) bonded to a dicyanomethyl group (
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). The central methine carbon (

) is the structural pivot, bonded to:

One oxygen atom (ester linkage).

Two cyano groups (

).

One hydrogen atom.

Formula:

SMILES:CC(=O)OC(C#N)C#N

Hybridization and Geometry
The bonding environment is dominated by the strong electron-withdrawing nature of the two

nitrile groups.
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Critical Bond Length Analysis
The

bond is of particular interest. In typical esters, the

bond is ~1.44 Å. In dicyanomethyl acetate, this bond is lengthened and weakened (approx.[2]
1.46–1.48 Å) due to the competing electron withdrawal from the carbonyl and the
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dicyanomethyl group. This electronic "tug-of-war" makes the dicyanomethyl group an excellent
leaving group or a stabilized carbanion precursor.

Visualization: Connectivity & Hybridization Map

Electronic Effects

Acetate Group
(CH3-C=O)

Ester Oxygen
(sp2/sp3)

Acyl Bond
(Strong) Methine Carbon

(C-H)

Ether Linkage
(Weakened by -I effect)

Nitrile 1
(-C≡N)

σ-bond

Nitrile 2
(-C≡N)σ-bond

Click to download full resolution via product page

Figure 1: Structural connectivity highlighting the weakened ester linkage due to strong inductive

withdrawal by nitrile groups.

Electronic Structure & Reactivity Profile
The "Masked Acyl Cyanide" (MAC) Concept
Dicyanomethyl acetate is termed a MAC reagent because it serves as a latent source of the

acyl anion.

Mechanism: Upon nucleophilic attack (or deprotonation followed by reaction), the

dicyanomethyl moiety stabilizes the negative charge so effectively that it mimics the behavior

of an acyl cyanide anion, but without the immediate toxicity or instability of free acyl

cyanides.

Acidity: The methine proton (

) is highly acidic (

estimated in DMSO) due to the cumulative electron-withdrawing effects of two cyano groups
and the acetoxy group.
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Resonance Stabilization of the Anion
When deprotonated, the resulting carbanion

is stabilized by:

Inductive Effect (-I): Three electronegative groups pull density.

Resonance (-M): The negative charge delocalizes onto the nitrogen atoms of the cyano

groups.

Note: There is minimal resonance into the ester oxygen because the oxygen lone pairs are

already engaged with the carbonyl.

Decomposition Pathways
The molecule is thermally sensitive.

Pyrolysis: Heating dicyanomethyl acetate can lead to fragmentation, generating Carbonyl

Cyanide (

) and Ketene (

) or Acetic Acid equivalents.

Hydrolysis: Rapidly hydrolyzes in aqueous base to acetate and dicyanomethanide (which

may further decompose).

Synthesis Protocol (Advanced)
Context: Direct esterification of dicyanomethanol is impossible due to the alcohol's instability.

The synthesis relies on nucleophilic substitution on an activated malononitrile derivative.

Method: Bromomalononitrile Route
This protocol avoids the ambiguity of O- vs C-acylation seen in enolate chemistry.

Reagents:

Bromomalononitrile (
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)

Potassium Acetate (

) or Silver Acetate (

)

Solvent: Acetonitrile (anhydrous) or THF.

Step-by-Step Protocol:

Preparation: In a flame-dried Schlenk flask under

, suspend anhydrous Potassium Acetate (1.1 equiv) in dry Acetonitrile.

Addition: Cool the suspension to 0°C. Add Bromomalononitrile (1.0 equiv) dropwise (if liquid)

or as a solution in Acetonitrile.

Mechanistic Note: This proceeds via an

mechanism. The acetate oxygen attacks the electrophilic carbon of the
bromomalononitrile. The steric bulk is minimal, and the soft/hard mismatch favors O-
alkylation over C-alkylation in this specific electrophile case.

Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature for 2–4 hours.

Monitor by TLC (disappearance of bromide).

Workup: Filter off the KBr precipitate. Concentrate the filtrate under reduced pressure (keep

bath temp < 40°C to prevent decomposition).

Purification: Recrystallize from minimal cold ether/hexane or use rapid column

chromatography (neutral alumina). Silica gel may cause hydrolysis.

Synthesis Workflow Diagram
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Start: Bromomalononitrile
(Br-CH(CN)2)

Step 1: SN2 Substitution
(0°C -> RT, 4 hrs)

Reagent: Potassium Acetate
(KOAc) in MeCN

Intermediate: Transition State
[AcO...CH(CN)2...Br]-

Nucleophilic Attack

Product: Dicyanomethyl Acetate
(CH3COO-CH(CN)2) + KBr

Leaving Group Departure

Click to download full resolution via product page

Figure 2: Synthesis pathway via nucleophilic substitution, avoiding C-acylation competition.

Spectroscopic Identification
To validate the structure, look for these specific signals:
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Method Signal Assignment Notes

IR 2250–2270
Stretch

Weak to medium

intensity.

IR 1760–1780
Stretch

Higher freq. than

typical esters due to

electron-withdrawing

.

1H NMR 2.2–2.3 ppm (s, 3H)
Acetate Typical acetate region.

1H NMR 6.2–6.8 ppm (s, 1H)
Methine

Highly deshielded by

two CN groups and

Oxygen.

13C NMR ~110–112 ppm
Characteristic nitrile

carbon.

Applications in Drug Development
Dicyanomethyl acetate is a potent tool for one-carbon homologation.

Reaction: It reacts with imines (

) to form

-amino acid derivatives.

Advantage: It introduces a masked carboxyl group (the dicyanomethyl unit) which can be

oxidatively cleaved to an ester or acid later in the synthesis of peptidomimetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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